2-(2,5-dioxoimidazolidin-1-yl)acetonitrile
Overview
Description
Preparation Methods
The synthesis of 2-(2,5-dioxoimidazolidin-1-yl)acetonitrile typically involves the reaction of imidazolidine derivatives with acetonitrile under controlled conditions . The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high purity . Industrial production methods may involve large-scale synthesis using similar reaction pathways but optimized for efficiency and cost-effectiveness .
Chemical Reactions Analysis
2-(2,5-dioxoimidazolidin-1-yl)acetonitrile undergoes various chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific reagents and conditions used but often include derivatives of the original compound with modified functional groups .
Scientific Research Applications
2-(2,5-dioxoimidazolidin-1-yl)acetonitrile is used in a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential interactions with biological molecules and its effects on cellular processes. In medicine, it is investigated for its potential therapeutic properties, including its ability to interact with specific molecular targets. In industry, it is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-(2,5-dioxoimidazolidin-1-yl)acetonitrile involves its interaction with specific molecular targets, such as enzymes or receptors . These interactions can lead to changes in cellular processes and biochemical pathways, resulting in the compound’s observed effects . The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
2-(2,5-dioxoimidazolidin-1-yl)acetonitrile can be compared with other similar compounds, such as 2-(2,5-dioxoimidazolidin-1-yl)acetic acid . While both compounds share a similar core structure, they differ in their functional groups and chemical properties . This uniqueness makes this compound particularly valuable for specific applications where its distinct properties are advantageous .
Similar Compounds
Properties
CAS No. |
1016787-64-6 |
|---|---|
Molecular Formula |
C5H5N3O2 |
Molecular Weight |
139.1 |
Purity |
95 |
Origin of Product |
United States |
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